Methyl 2-amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C14H15NO3S/c1-8-11(9-4-6-10(17-2)7-5-9)12(13(15)19-8)14(16)18-3/h4-7H,15H2,1-3H3
• InChI Key: FAFLAZLGMWVSFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)N)C(=O)OC)C2=CC=C(C=C2)OC
• Molecular Formula: C14H15NO3S
• DSSTOX Substance ID: DTXSID40358017
• Molecular Weight: 277.34 g/mol
• CAS No.: 350989-87-6

Description

Methyl 2-amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C14H15NO3S and its molecular weight is 277.34g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Elucidation

The synthesis and structure elucidation of novel thiophene derivatives, including compounds structurally related to Methyl 2-amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate, have been explored for their potential as cytotoxic agents. These compounds were synthesized and evaluated for their anti-cancer properties against various tumor cell lines, indicating their potential application in the development of new anti-proliferative drugs (Mohareb, Abdallah, Helal, & Shaloof, 2016).

Conformational Studies

Research into the synthesis of conformationally constrained tryptophan derivatives has led to the development of novel compounds designed for use in peptide and peptoid conformation elucidation studies. These studies are crucial for understanding the structural aspects of peptides and peptoids, which can influence their biological activity and stability (Horwell, Nichols, Ratcliffe, & Roberts, 1994).

Annulation Strategies

The development of efficient and economical synthesis methods for thiophene derivatives through annulation strategies has been reported. Such methods facilitate the synthesis of complex thiophene derivatives, which can have various applications in medicinal chemistry and material science (Sahu, Gupta, Singh, Yadav, Panwar, Kumar, Ram, Kumar, & Pratap, 2015).

Tumor-Selective Agents

Thiophene derivatives have been identified as tumor-selective agents, with certain compounds exhibiting preferential inhibition of tumor cell proliferation. This selectivity offers potential pathways for the development of targeted cancer therapies, minimizing the impact on healthy cells (Thomas, Jejcic, Vervaeke, Romagnoli, Liekens, Balzarini, & Dehaen, 2014).

Dye Synthesis

Thiophene-based compounds have been synthesized for use in dyeing polyester fibers, demonstrating the versatility of thiophene derivatives in applications beyond pharmaceuticals. These compounds have shown promising results in providing vibrant colors with good fastness properties, indicating their potential in textile applications (Iyun, Bello, Abayeh, Jauro, & Shode, 2015).